Cas no 169530-97-6 ((R)-2-Amino-3-(3-nitrophenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(3-nitrophenyl)propanoic acid
• CAS No: 169530-97-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD04117829
• CID: 65829
• PubChem ID: 7000156
• Update Time: 2025-09-23

(R)-2-Amino-3-(3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3-nitrophenyl)propanoic acid
• 3-Nitro-D-Phenylalanine
• 3-Nitrophenylalanine hydrochloride
• D-3-Nitrophe
• D-3-Nitrophenylalanine
• D-3-NO2-Phe-OH
• D-3-NO2-Phe-OH 3-Nitro-D-Phenylalanine
• D-phe(3-NO2)-OH
• H-D-Phe(3-NO2)-OH
• D-2-AMINO-3-(3-NITRO PHENYL)-PROPIONIC ACID
• (2R)-2-amino-3-(3-nitrophenyl)propanoic acid
• m-nitro-d-phenylalanine
• D-3-Nitro Phenylalanine
• OR14708
• AM83446
• AX8018817
• Y6714
• ST24035309
• 530N976
• DS-16371
• CS-0042824
• AKOS016842999
• PD197211
• D-3-Nitrophenylalanine (H-D-Phe(3-NO2)-OH)
• A811115
• SCHEMBL8083539
• (S)-2-amino-3-(3-nitrophenyl)propanoic acid;(R)-3-(3-NITROPHENYL)-BETA-ALANINE
• A13115
• SCHEMBL13660573
• 169530-97-6
• (R)-2-Amino-3-(3-nitrophenyl)propanoicacid
• HY-W050493
• MFCD04117829

• MDL： MFCD04117829
• Inchi： 1S/C9H10N2O4/c10-8(9(12)13)5-6-2-1-3-7(4-6)11(14)15/h1-4,8H,5,10H2,(H,12,13)/t8-/m1/s1
• InChI Key： YTHDRUZHNYKZGF-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.408
• Boiling Point: 410.8°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.614
• PSA: 109.14000
• LogP: 1.77270

(R)-2-Amino-3-(3-nitrophenyl)propanoic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-3-(3-nitrophenyl)propanoic acid

Comprehensive Overview of (R)-2-Amino-3-(3-nitrophenyl)propanoic acid (CAS No. 169530-97-6): Properties, Applications, and Research Insights

(R)-2-Amino-3-(3-nitrophenyl)propanoic acid (CAS No. 169530-97-6) is a chiral non-proteinogenic amino acid derivative with a nitro-substituted phenyl group. This compound has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The nitrophenyl moiety and stereospecific configuration (R-form) make it a valuable intermediate for designing enzyme inhibitors, peptide mimetics, and small-molecule therapeutics.

Recent studies highlight the role of (R)-2-Amino-3-(3-nitrophenyl)propanoic acid in drug discovery, particularly targeting neurological disorders and metabolic diseases. Its structural similarity to endogenous amino acids allows it to interact with biological receptors, making it a candidate for structure-activity relationship (SAR) studies. Researchers also explore its utility in asymmetric synthesis and catalysis, leveraging its chiral center for stereoselective reactions.

The compound’s physicochemical properties, such as solubility in polar solvents and stability under physiological conditions, enhance its applicability in formulation development. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and enantiomeric excess, critical for GMP-compliant production. With the growing demand for chiral auxiliaries and pharmaceutical intermediates, CAS No. 169530-97-6 is increasingly referenced in patents and academic publications.

In the context of green chemistry, efforts to optimize the synthesis of (R)-2-Amino-3-(3-nitrophenyl)propanoic acid focus on reducing waste and improving atom economy. Innovations in biocatalysis and flow chemistry have been applied to its production, aligning with sustainable manufacturing trends. These advancements address user queries about cost-effective synthesis and environmentally friendly processes, which dominate search engine trends in chemical research.

From a commercial perspective, suppliers of CAS No. 169530-97-6 emphasize batch-to-batch consistency and regulatory compliance, responding to industry demands for high-purity intermediates. The compound’s niche applications in proteomics and chemical biology further drive its market relevance. Frequently asked questions (FAQs) about its storage conditions, handling precautions, and compatibility with other reagents are addressed in technical datasheets.

Emerging trends in personalized medicine and targeted drug delivery systems have renewed interest in (R)-2-Amino-3-(3-nitrophenyl)propanoic acid as a molecular scaffold. Its potential to modulate protein-protein interactions and signal transduction pathways positions it as a versatile tool in bioconjugation and probe design. Collaborative research between academia and industry continues to uncover novel applications, reinforcing its role in cutting-edge science.

In summary, (R)-2-Amino-3-(3-nitrophenyl)propanoic acid (CAS No. 169530-97-6) exemplifies the intersection of chiral chemistry and therapeutic innovation. Its multifaceted utility underscores the importance of specialty chemicals in advancing life sciences and material engineering. As research evolves, this compound is poised to remain a focal point in discussions about precision synthesis and functional materials.